Cas no 112520-09-9 (Benzo[1,3]dithiole 1,1,3,3-tetraoxide)
112520-09-9 structure
Product Name:Benzo[1,3]dithiole 1,1,3,3-tetraoxide
CAS No:112520-09-9
MF:C7H6O4S2
MW:218.250139713287
MDL:MFCD08693227
CID:1083066
PubChem ID:13777356
Update Time:2025-09-28
Benzo[1,3]dithiole 1,1,3,3-tetraoxide Chemical and Physical Properties
Names and Identifiers
-
- Benzo[1,3]dithiole 1,1,3,3-tetraoxide
- 1,3-Benzodithiole, 1,1,3,3-tetraoxide
- 1λ<sup>6</sup>,3λ<sup>6</sup>-benzodithiole 1,1,3,3-tetraoxide
- 1,3-Benzodithiol 1,1,3,3-tetraoxide
- Benzo[1,3]dithiole1,1,3,3-tetraoxide
- 1H-1lambda~6~,3lambda~6~-Benzodithiole-1,1,3,3(2H)-tetrone
- 112520-09-9
- 2H-1??,3??-BENZODITHIOLE-1,1,3,3-TETRONE
- SCHEMBL255966
- DB-333886
- AKOS000277759
- DTXSID20549128
- 1lambda6,3lambda6-benzodithiole 1,1,3,3-tetraoxide
- CS-0032545
- CS-15454
-
- MDL: MFCD08693227
- Inchi: 1S/C7H6O4S2/c8-12(9)5-13(10,11)7-4-2-1-3-6(7)12/h1-4H,5H2
- InChI Key: RMLMPZCKCXISTB-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2S(C1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 217.97075102g/mol
- Monoisotopic Mass: 217.97075102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85
- XLogP3: 0.3
Benzo[1,3]dithiole 1,1,3,3-tetraoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100333-1g |
Benzo[1,3]dithiole1,1,3,3-tetraoxide |
112520-09-9 | 97% | 1g |
$450.00 | 2023-09-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B52700-250mg |
1λ6,3λ6-benzodithiole 1,1,3,3-tetraoxide |
112520-09-9 | 95% | 250mg |
¥2348.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B52700-100mg |
1λ6,3λ6-benzodithiole 1,1,3,3-tetraoxide |
112520-09-9 | 95% | 100mg |
¥1408.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B52700-1g |
1λ6,3λ6-benzodithiole 1,1,3,3-tetraoxide |
112520-09-9 | 95% | 1g |
¥4688.0 | 2022-04-28 | |
| Chemenu | CM373495-1g |
Benzo[1,3]dithiole 1,1,3,3-tetraoxide |
112520-09-9 | 95%+ | 1g |
$948 | 2022-06-14 | |
| eNovation Chemicals LLC | D761741-100mg |
Benzo[1,3]dithiole 1,1,3,3-tetraoxide |
112520-09-9 | 95+% | 100mg |
$240 | 2024-06-07 | |
| eNovation Chemicals LLC | D761741-250mg |
Benzo[1,3]dithiole 1,1,3,3-tetraoxide |
112520-09-9 | 95+% | 250mg |
$375 | 2024-06-07 | |
| eNovation Chemicals LLC | D761741-1g |
Benzo[1,3]dithiole 1,1,3,3-tetraoxide |
112520-09-9 | 95+% | 1g |
$725 | 2024-06-07 | |
| ChemScence | CS-0032545-100mg |
1,3-Benzodithiole, 1,1,3,3-tetraoxide |
112520-09-9 | 100mg |
$180.0 | 2022-04-28 | ||
| ChemScence | CS-0032545-250mg |
1,3-Benzodithiole, 1,1,3,3-tetraoxide |
112520-09-9 | 250mg |
$300.0 | 2022-04-28 |
Benzo[1,3]dithiole 1,1,3,3-tetraoxide Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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